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Compound of Interest

Compound Name: 3-Acetyl-2-pyridinecarboxylic acid

Cat. No.: B1324306 Get Quote

Essential Safety and Handling Guide for 3-
Acetyl-2-pyridinecarboxylic Acid
This guide provides crucial safety and logistical information for the handling and disposal of 3-
Acetyl-2-pyridinecarboxylic acid (CAS No. 89942-59-6)[1], tailored for researchers,

scientists, and drug development professionals. Following these procedures is essential for

maintaining a safe laboratory environment.

1. Hazard Identification and Personal Protective Equipment (PPE)

3-Acetyl-2-pyridinecarboxylic acid is classified as a substance that can cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[2] It is harmful if swallowed.

Adherence to proper PPE protocols is mandatory to minimize exposure risks.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[2]

Protects against splashes and

dust, preventing serious eye

irritation and damage.[2]

Skin Protection

Impervious and fire/flame-

resistant clothing.[2] Chemical-

resistant gloves (Nitrile or

neoprene are generally

recommended for pyridine

compounds).[3]

Prevents skin contact which

can cause irritation.[2] Always

inspect gloves before use and

wash hands after handling.[4]

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or if irritation is experienced.[2]

[4] A NIOSH/MSHA or

European Standard EN 149

approved respirator is

recommended when dust is

generated.[5]

Protects against inhalation of

dust or aerosols, which can

cause respiratory irritation.[2]

General Hygiene

Do not eat, drink, or smoke

when using this product.[6]

Wash hands and any exposed

skin thoroughly after handling.

[6]

Prevents accidental ingestion

and contamination.

2. Safe Handling and Storage Procedures

Proper handling and storage are critical to prevent accidents and maintain the integrity of the

chemical.

Operational Plan:

Engineering Controls: Always handle 3-Acetyl-2-pyridinecarboxylic acid in a well-

ventilated area, preferably within a certified laboratory chemical fume hood.[3][5] Ensure that
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eyewash stations and safety showers are readily accessible.[5][7]

Handling: Avoid breathing dust, fumes, or vapors.[2][4] Minimize dust generation during

handling.[5] Avoid contact with skin, eyes, and clothing.[5][8]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[2][3][5]

Keep away from incompatible materials such as strong oxidizing agents and strong alkalies.

[5]

3. Emergency and First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][4]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water.[2][4] If skin irritation occurs, seek medical

help.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.[2] Immediately call a

POISON CENTER or doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.

[4] Call a POISON CENTER or doctor if you feel

unwell.

4. Spill and Disposal Plan

Proper containment and disposal of chemical waste are imperative to prevent environmental

contamination and ensure laboratory safety.
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Spill Response:

Small Spills: For minor spills, trained personnel wearing appropriate PPE can carefully

sweep up the solid material, avoiding dust generation, and place it into a suitable, labeled

container for disposal.[5]

Large Spills: In the event of a large spill, evacuate the area immediately and contact your

institution's environmental health and safety (EHS) department.[9]

Disposal Plan:

Dispose of contents and containers in accordance with all local, state, and federal

regulations.[2]

Waste material should be disposed of through an approved waste disposal plant.

Do not mix with other waste. Leave chemicals in their original containers for disposal.

Experimental Workflow for Handling 3-Acetyl-2-pyridinecarboxylic Acid
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Caption: Workflow for handling 3-Acetyl-2-pyridinecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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